Cas no 21188-61-4 (Ethyl 3-acetoxyhexanoate)

Ethyl 3-acetoxyhexanoate Properties

Names and Identifiers

• Hexanoic acid,3-(acetyloxy)-, ethyl ester
• Ethyl 3-Acetoxyhexanoate
• ETHYL 3 ACETOXY HEXANOATE
• ETHYL-3-ACETOXY HEXANOATE
• 3-Acetoxycaproic acid ethyl ester
• 3-ACETOXYCAPRONIC ACID ETHYL ESTER
• 3-Acetoxyhexanoic Acid Ethyl Ester
• 3-Acetoxy-hexansaeure-aethylester
• ETHYL3-ACETOHEXANOATE
• 3-(Acetyloxy)hexanoic acid ethyl ester
• Ethyl 3-acetoxy hexanoate
• Hexanoic acid, 3-(acetyloxy)-, ethyl ester
• ETHYL3ACETOXYHEXANOATE
• ethyl 3-acetyloxyhexanoate
• UYBMIHNGXIOMAW-UHFFFAOYSA-N
• E1014
• +Expand

• InChIKey： UYBMIHNGXIOMAW-UHFFFAOYSA-N
• Inchi： 1S/C10H18O4/c1-4-6-9(14-8(3)11)7-10(12)13-5-2/h9H,4-7H2,1-3H3
• SMILES： O(C(C([H])([H])[H])=O)C([H])(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 202.12100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Heavy Atom Count: 14
• Complexity: 189
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 1.67140
• PSA: 52.60000
• Refractive Index: 1.4200 to 1.4240
• Boiling Point: 116°C/14mmHg(lit.)
• Flash Point: 82 ºC
• Density: 1.006

Ethyl 3-acetoxyhexanoate Security Information

• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning

Ethyl 3-acetoxyhexanoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters